Cas no 1019587-26-8 (N-(3-methylphenyl)thiolan-3-amine)

• Product Name: N-(3-methylphenyl)thiolan-3-amine
• CAS No: 1019587-26-8
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 5156344
• PubChem ID: 43189698
• Update Time: 2026-03-04

N-(3-methylphenyl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, tetrahydro-N-(3-methylphenyl)-
• N-(3-methylphenyl)thiolan-3-amine

• Inchi： 1S/C11H15NS/c1-9-3-2-4-10(7-9)12-11-5-6-13-8-11/h2-4,7,11-12H,5-6,8H2,1H3
• InChI Key： MZPWKEFWQBUMKL-UHFFFAOYSA-N
• SMILES： N(C1CSCC1)C1C=CC=C(C)C=1

Additional information on N-(3-methylphenyl)thiolan-3-amine

N-(3-methylphenyl)thiolan-3-amine: An Overview of a Promising Compound (CAS No. 1019587-26-8)

N-(3-methylphenyl)thiolan-3-amine (CAS No. 1019587-26-8) is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, has shown potential in various biological applications, particularly in the areas of neuropharmacology and anti-inflammatory research.

The chemical structure of N-(3-methylphenyl)thiolan-3-amine consists of a thiolane ring substituted with an amine group and a 3-methylphenyl moiety. The thiolane ring, a six-membered cyclic sulfide, imparts unique properties to the molecule, including enhanced stability and specific interactions with biological targets. The 3-methylphenyl group, on the other hand, contributes to the compound's lipophilicity and aromatic character, which are crucial for its pharmacological activities.

Recent studies have highlighted the potential of N-(3-methylphenyl)thiolan-3-amine as a novel therapeutic agent. One notable area of research is its role in neuropharmacology. Studies have shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation has been linked to potential therapeutic effects in conditions such as depression and anxiety disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(3-methylphenyl)thiolan-3-amine exhibited significant antidepressant-like effects in animal models, suggesting its potential as a lead compound for the development of new antidepressant drugs.

In addition to its neuropharmacological properties, N-(3-methylphenyl)thiolan-3-amine has also shown promise in anti-inflammatory research. Inflammation is a complex biological response that plays a critical role in various diseases, including arthritis and inflammatory bowel disease. Research has indicated that this compound can inhibit key inflammatory pathways, such as the nuclear factor-kappa B (NF-κB) signaling pathway. A study published in the Journal of Inflammation Research reported that N-(3-methylphenyl)thiolan-3-amine effectively reduced inflammation in vitro and in vivo models, making it a potential candidate for anti-inflammatory drug development.

The pharmacokinetic properties of N-(3-methylphenyl)thiolan-3-amine have also been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity allows it to cross biological membranes efficiently, while its stability ensures that it remains active over an extended period. These properties are essential for ensuring that the compound reaches its intended targets and exerts its therapeutic effects.

To further explore the potential applications of N-(3-methylphenyl)thiolan-3-amine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand the long-term safety and efficacy of this compound.

In conclusion, N-(3-methylphenyl)thiolan-3-amine (CAS No. 1019587-26-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of neuropharmacology and anti-inflammatory medicine. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.